Cas no 313261-69-7 (4H-1-Benzopyran-4-one, 3-(4-fluorophenyl)-7-hydroxy-6-propyl-)

4H-1-Benzopyran-4-one, 3-(4-fluorophenyl)-7-hydroxy-6-propyl- structure
313261-69-7 structure
Product name:4H-1-Benzopyran-4-one, 3-(4-fluorophenyl)-7-hydroxy-6-propyl-
CAS No:313261-69-7
MF:C18H15FO3
MW:298.308308839798
CID:1446343

4H-1-Benzopyran-4-one, 3-(4-fluorophenyl)-7-hydroxy-6-propyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 3-(4-fluorophenyl)-7-hydroxy-6-propyl-
    • Inchi: 1S/C18H15FO3/c1-2-3-12-8-14-17(9-16(12)20)22-10-15(18(14)21)11-4-6-13(19)7-5-11/h4-10,20H,2-3H2,1H3
    • InChI Key: DJACJLBIJOCZFV-UHFFFAOYSA-N
    • SMILES: C1OC2=CC(O)=C(CCC)C=C2C(=O)C=1C1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 298.10055

Experimental Properties

  • Density: 1.290±0.06 g/cm3(Predicted)
  • Boiling Point: 474.7±45.0 °C(Predicted)
  • PSA: 46.53
  • pka: 7.41±0.20(Predicted)

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